Cas no 38705-70-3 (2-Benzothiazolamine,6-chloro-N,4-dimethyl-)

• Product Name: 2-Benzothiazolamine,6-chloro-N,4-dimethyl-
• CAS No: 38705-70-3
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 296805
• Update Time: 2024-01-27

2-Benzothiazolamine,6-chloro-N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-chloro-N,4-dimethyl-
• 2-Benzothiazolamine,6-chloro-N,4-dimethyl-(9CI)

• Inchi： 1S/C9H9ClN2S/c1-5-3-6(10)4-7-8(5)12-9(11-2)13-7/h3-4H,1-2H3,(H,11,12)
• InChI Key： FTYPOAGSZBBJDW-UHFFFAOYSA-N
• SMILES： S1C2=CC(Cl)=CC(C)=C2N=C1NC

Computed Properties

• Exact Mass: 212.01767
• Monoisotopic Mass: 212.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• PSA: 24.92